Cas no 4729-06-0 (2-Oxabicyclo[3.2.1]octa-3,6-diene)
![2-Oxabicyclo[3.2.1]octa-3,6-diene structure](https://www.kuujia.com/scimg/cas/4729-06-0x500.png)
4729-06-0 structure
Product name:2-Oxabicyclo[3.2.1]octa-3,6-diene
2-Oxabicyclo[3.2.1]octa-3,6-diene Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxabicyclo[3.2.1]octa-3,6-diene
- 4-oxabicyclo[3.2.1]octa-2,6-diene
- 2-Oxabicyclo(3.2.1)octa-3,6-diene
- SCHEMBL3956107
- DTXSID60963788
- 4729-06-0
- 2-oxa-bicyclo[3.2.1]octa-3,6-diene
-
- Inchi： InChI=1S/C7H8O/c1-2-7-5-6(1)3-4-8-7/h1-4,6-7H,5H2
- InChI Key： JPFHUVOCZRXQMU-UHFFFAOYSA-N
- SMILES： C12CC(C=C1)C=CO2
Computed Properties
- Exact Mass: 108.05754
- Monoisotopic Mass: 108.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.075
- Boiling Point: 163.4°Cat760mmHg
- Flash Point: 43.5°C
- Refractive Index: 1.531
- PSA: 9.23
2-Oxabicyclo[3.2.1]octa-3,6-diene Related Literature
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A. Jefferson,F. Scheinmann Q. Rev. Chem. Soc. 1968 22 391
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2. Synthesis of 12-alkyl analogues of prostaglandin-A2Christopher B. Chapleo,Stanley M. Roberts,Roger F. Newton J. Chem. Soc. Chem. Commun. 1979 680
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3. The 1H nuclear magnetic resonance spectra of 6-substituted bicyclo[3.1.0] hex-2-enesPaul Barraclough,Douglas W. Young,Anthony G. Ferrige,John C. Lindon J. Chem. Soc. Perkin Trans. 2 1982 651
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